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For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Methyltridecanoyl-CoA is an activated branched-chain fatty acid, specifically an iso-C14:0

acyl-Coenzyme A thioester. In the realm of microbial metabolism, particularly within genera like

Streptomyces, branched-chain fatty acids (BCFAs) and their CoA derivatives are of significant

interest. They are not only essential components of the cell membrane, contributing to its

fluidity and integrity, but also serve as crucial precursors for the biosynthesis of a vast array of

secondary metabolites, including many clinically important antibiotics and other bioactive

compounds. This technical guide provides an in-depth exploration of the biosynthesis of 7-
methyltridecanoyl-CoA, its metabolic fate, and its regulatory roles in microbial physiology.

Furthermore, it offers detailed experimental protocols for its study and presents available

quantitative data.

Biosynthesis of 7-Methyltridecanoyl-CoA
The biosynthesis of 7-methyltridecanoyl-CoA is a multi-step process that begins with the

degradation of the branched-chain amino acid leucine, which provides the isobutyryl-CoA

primer for fatty acid synthesis.

The key enzymatic steps are:
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Branched-Chain Amino Acid Transaminase (BCAT): Leucine is first transaminated to α-

ketoisocaproate.

Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Complex: This multi-enzyme

complex oxidatively decarboxylates α-ketoisocaproate to form isovaleryl-CoA.

Fatty Acid Synthase (FAS) II System: Isovaleryl-CoA serves as the starter unit for the FAS II

system.

β-ketoacyl-ACP synthase III (FabH): Catalyzes the initial condensation of the isovaleryl-

CoA primer with malonyl-ACP.

Elongation Cycles: The subsequent elongation of the acyl chain occurs through repetitive

cycles of condensation, reduction, dehydration, and a second reduction, with each cycle

adding two carbon atoms from malonyl-ACP. For the synthesis of 7-methyltridecanoyl-
CoA (an iso-C14:0 fatty acyl-CoA), five elongation cycles are required after the initial

condensation.

Acyl-CoA Synthetase: The resulting 7-methyltridecanoic acid is then activated to its CoA

thioester, 7-methyltridecanoyl-CoA, by an acyl-CoA synthetase (FadD).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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